Cas no 62243-29-2 (Butanedioic acid, 2,3-dichloro-, dibutyl ester)
62243-29-2 structure
Product Name:Butanedioic acid, 2,3-dichloro-, dibutyl ester
CAS No:62243-29-2
MF:C12H20Cl2O4
MW:299.190802574158
CID:452796
PubChem ID:71388402
Update Time:2025-04-19
Butanedioic acid, 2,3-dichloro-, dibutyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, 2,3-dichloro-, dibutyl ester
- dibutyl 2,3-dichlorobutanedioate
- DTXSID00810469
- SCHEMBL2861335
- 62243-29-2
-
- Inchi: 1S/C12H20Cl2O4/c1-3-5-7-17-11(15)9(13)10(14)12(16)18-8-6-4-2/h9-10H,3-8H2,1-2H3
- InChI Key: OJMZDKDDIWFLSB-UHFFFAOYSA-N
- SMILES: ClC(C(=O)OCCCC)C(C(=O)OCCCC)Cl
Computed Properties
- Exact Mass: 298.074
- Monoisotopic Mass: 298.0738645g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 11
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Butanedioic acid, 2,3-dichloro-, dibutyl ester Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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